Cas no 295795-97-0 (1-bis(2-hydroxyethyl)amino-3-(4-bromophenoxy)propan-2-ol hydrochloride)

• Product Name: 1-bis(2-hydroxyethyl)amino-3-(4-bromophenoxy)propan-2-ol hydrochloride
• CAS No: 295795-97-0
• MF: C₁₃H₂₁BrClNO₄
• MW: 370.667142629623
• CID: 5916738
• PubChem ID: 16798624
• Update Time: 2025-10-28

1-bis(2-hydroxyethyl)amino-3-(4-bromophenoxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-((3-(4-bromophenoxy)-2-hydroxypropyl)azanediyl)bis(ethan-1-ol) hydrochloride
• CHEMBL1556127
• 1-[bis(2-hydroxyethyl)amino]-3-(4-bromophenoxy)propan-2-ol hydrochloride
• F1224-0014
• AKOS026679137
• 295795-97-0
• SR-01000162229
• 1-[bis(2-hydroxyethyl)amino]-3-(4-bromophenoxy)propan-2-ol;hydrochloride
• 2,2'-((3-(4-bromophenoxy)-2-hydroxypropyl)azanediyl)diethanol hydrochloride
• SR-01000162229-1
• 1-bis(2-hydroxyethyl)amino-3-(4-bromophenoxy)propan-2-ol hydrochloride

• Inchi： 1S/C13H20BrNO4.ClH/c14-11-1-3-13(4-2-11)19-10-12(18)9-15(5-7-16)6-8-17;/h1-4,12,16-18H,5-10H2;1H
• InChI Key： WJWOFWBMFSDRAY-UHFFFAOYSA-N
• SMILES： N(CCO)(CCO)CC(O)COC1=CC=C(Br)C=C1.[H]Cl

Computed Properties

• Exact Mass: 369.03425g/mol
• Monoisotopic Mass: 369.03425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-bis(2-hydroxyethyl)amino-3-(4-bromophenoxy)propan-2-ol hydrochloride

Introduction to 1-bis(2-hydroxyethyl)amino-3-(4-bromophenoxy)propan-2-ol hydrochloride (CAS No. 295795-97-0)

1-bis(2-hydroxyethyl)amino-3-(4-bromophenoxy)propan-2-ol hydrochloride, with the CAS number 295795-97-0, is a compound of significant interest in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in medicinal chemistry. The unique structure of this molecule, featuring a 1-bis(2-hydroxyethyl)amino substituent and a 4-bromophenoxy group, contributes to its distinctive chemical properties and reactivity. These features have positioned it as a valuable scaffold for the design and synthesis of novel therapeutic agents.

The compound's molecular formula and structural characteristics make it an attractive candidate for further investigation. The presence of both hydroxyl and amino functional groups provides multiple sites for chemical modification, enabling the development of derivatives with enhanced pharmacological properties. This flexibility is particularly valuable in drug discovery, where the optimization of molecular structure is crucial for achieving desired biological effects.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing bromophenyl moieties. The 4-bromophenoxy group in 1-bis(2-hydroxyethyl)amino-3-(4-bromophenoxy)propan-2-ol hydrochloride is known to enhance binding affinity to certain biological targets, making it a useful component in the design of small-molecule drugs. This property has been leveraged in various research projects aimed at developing treatments for a range of diseases.

The hydrochloride salt form of this compound enhances its solubility and stability, which are critical factors in pharmaceutical formulations. Improved solubility can lead to better bioavailability and more effective drug delivery systems. Additionally, the stability of the hydrochloride salt ensures that the compound remains viable during storage and transportation, which is essential for clinical applications.

Recent studies have highlighted the importance of understanding the metabolic pathways and interactions of novel compounds before they can be translated into clinical use. The structural features of 1-bis(2-hydroxyethyl)amino-3-(4-bromophenoxy)propan-2-ol hydrochloride make it an interesting subject for such investigations. Researchers are exploring its potential interactions with enzymes and receptors, as well as its metabolic fate within biological systems. These studies aim to provide insights into how the compound behaves in vivo and how it can be optimized for therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. The use of chromatographic methods and spectroscopic techniques allows researchers to monitor reaction progress and verify the identity and purity of intermediates and final products.

The pharmacological profile of 1-bis(2-hydroxyethyl)amino-3-(4-bromophenoxy)propan-2-ol hydrochloride is being evaluated through in vitro and in vivo studies. These investigations aim to determine its efficacy against various disease models and to identify potential side effects or toxicities. Preliminary results suggest that this compound may have therapeutic potential in areas such as inflammation, pain management, and neurodegenerative disorders. However, further research is needed to fully elucidate its mechanisms of action and clinical applicability.

The development of new drugs is a complex process that involves collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. The study of compounds like 1-bis(2-hydroxyethyl)amino-3-(4-bromophenoxy)propan-2-ol hydrochloride exemplifies this interdisciplinary approach. By combining synthetic chemistry with biological evaluation, researchers can identify promising candidates for further development into therapeutic agents.

The future directions for research on this compound include exploring its role in drug design and developing novel derivatives with improved properties. Advances in computational chemistry and molecular modeling are also being utilized to predict the behavior of this molecule and guide its optimization. These efforts are expected to contribute significantly to the discovery of new treatments for human diseases.

In conclusion, 1-bis(2-hydroxyethyl)amino-3-(4-bromophenoxy)propan-2-ol hydrochloride (CAS No. 295795-97-0) represents a promising area of research in pharmaceutical chemistry. Its unique structure, combined with its potential biological activity, makes it a valuable compound for further investigation. As research continues to uncover new insights into its properties and applications, this molecule is poised to play a significant role in the development of next-generation therapeutics.